N-[4-[(dimethylamino)methyl]pyridin-2-yl]-2-methoxy-2-methylpropanamide

• IUPAC Name: N-[4-[(dimethylamino)methyl]pyridin-2-yl]-2-methoxy-2-methylpropanamide
• InChI: InChI=1S/C13H21N3O2/c1-13(2,18-5)12(17)15-11-8-10(6-7-14-11)9-16(3)4/h6-8H,9H2,1-5H3,(H,14,15,17)
• InChI Key: LESCJSNPCDCDPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NC1=NC=CC(=C1)CN(C)C)OC
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

N-[4-[(dimethylamino)methyl]pyridin-2-yl]-2-methoxy-2-methylpropanamide is a compound of interest in various fields of scientific research due to its unique chemical structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-[(dimethylamino)methyl]pyridin-2-yl]-2-methoxy-2-methylpropanamide typically involves a multi-step process starting from pyridine derivatives. One common method includes the following steps:

Oxidation of Pyridine: Pyridine is first oxidized to form a 4-pyridylpyridinium cation.

Reaction with Dimethylamine: The cation then reacts with dimethylamine to introduce the dimethylamino group.

Addition of Methoxy-Methylpropanamide: The final step involves the addition of the methoxy-methylpropanamide group under controlled conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to enhance reaction efficiency and yield .

Chemical Reactions Analysis

Types of Reactions

N-[4-[(dimethylamino)methyl]pyridin-2-yl]-2-methoxy-2-methylpropanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its amine derivatives.

Substitution: The dimethylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields N-oxides, while reduction produces amine derivatives .

Scientific Research Applications

N-[4-[(dimethylamino)methyl]pyridin-2-yl]-2-methoxy-2-methylpropanamide has a wide range of applications in scientific research:

Chemistry: Used as a catalyst in various organic reactions, including esterifications and acylations.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological molecules.

Medicine: Explored for its potential therapeutic properties, including its role as an intermediate in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which N-[4-[(dimethylamino)methyl]pyridin-2-yl]-2-methoxy-2-methylpropanamide exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The dimethylamino group enhances its nucleophilicity, allowing it to participate in various biochemical reactions. The compound can form stable complexes with metal ions, which can further modulate its activity .

Comparison with Similar Compounds

Similar Compounds

4-Dimethylaminopyridine (DMAP): A well-known nucleophilic catalyst with similar structural features.

N,N-Dimethylpyridin-4-amine: Another derivative of pyridine with comparable reactivity.

4-Dimethylaminoantipyrine: Shares the dimethylamino group but differs in its core structure.

Uniqueness

N-[4-[(dimethylamino)methyl]pyridin-2-yl]-2-methoxy-2-methylpropanamide is unique due to the presence of the methoxy-methylpropanamide group, which imparts distinct chemical and physical properties. This makes it particularly useful in applications requiring specific reactivity and stability .